Cas no 1963-03-7 (Androst-5-ene-3,17-diol,(3b,17a)-)

Androst-5-ene-3,17-diol,(3b,17a)- Properties

Names and Identifiers

• Androst-5-ene-3,17-diol,(3b,17a)-
• ∆5-Androstene-3β,17α-diol
• androst-5-ene-3-beta,17-alpha-diol
• A,17
• A-Dihydroxyandrost-5-ene
• A-diol
• androst-5-ene-3
• androstendiol
• Androstenediol
• EINECS 217-804-4
• Androst-5-ene-3b,17a-diol (7CI,8CI)
• 3b,17a-Dihydroxyandrost-5-ene
• D5-Androstene-3b,17a-diol
• NS00081792
• 3.beta.,17.alpha.-Androst-5-ene-3,17-diol
• Androst-5-ene-3,17-diol, (3.beta.,17.alpha.)-
• (3S,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• (17alpha)-androstenediol
• Androst-5-en-3-beta,17-alpha-diol
• 1963-03-7
• Androst-5-ene-3beta,17alpha-diol
• 5-ANDROSTENE-3.BETA.,17.ALPHA.-DIOL
• Androst-5-ene-3.beta.,17.alpha.-diol
• .delta.5-Androsten-3.beta.,17.alpha.-diol
• Androstenediol, (17alpha)-
• ANDROSTENEDIOL, (17.ALPHA.)-
• .DELTA.5-ANDROSTENE-3.BETA.,17.ALPHA.-DIOL
• Androst-5-en-3.beta.,17.alpha.-diol
• UNII-831IQ649FI
• QADHLRWLCPCEKT-SLMGBJJTSA-N
• (1R,3aS,3bR,7S,9aR,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• CHEMBL1079445
• 3.beta.,17.alpha.-Dihydroxy-androst-5-ene
• SCHEMBL2186247
• Q27269375
• 831IQ649FI
• 3.BETA.,17.ALPHA.-DIHYDROXYANDROST-5-ENE
• 5-Androsten-3beta,17alpha-diol
• +Expand

• InChIKey： QADHLRWLCPCEKT-SLMGBJJTSA-N
• Inchi： 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,13-17,20-21H,4-11H2,1-2H3/t13-,14-,15-,16-,17+,18-,19-/m0/s1
• SMILES： O[C@H]1CC[C@@]2([C@H]3CC[C@@]4([C@@H](CC[C@H]4[C@@H]3CC=C2C1)O)C)C

Computed Properties

• Exact Mass: 290.22500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 290.224580195g/mol
• Heavy Atom Count: 21
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 3.67100
• PSA: 40.46000